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Compound of Interest

Compound Name: 3,4-Difluorophenylglycine

Cat. No.: B1302394

For researchers, scientists, and drug development professionals, the safe handling of novel
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for 3,4-Difluorophenylglycine, including detailed operational and
disposal plans to ensure laboratory safety and procedural clarity.

Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3,4-Difluorophenylglycine is not readily
available, a precautionary approach is recommended based on the handling guidelines for
structurally similar compounds and general laboratory chemicals. The presence of fluorine
atoms suggests that the compound could be an irritant. Therefore, it is crucial to minimize
exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

) Safety Glasses with Side Must be worn at all times in the
Eye Protection )
Shields or Goggles laboratory.

Nitrile gloves are a suitable

choice. Always inspect gloves
Hand Protection Chemical-resistant gloves before use and change them

frequently, especially if

contaminated.

A standard lab coat should be

Body Protection Laboratory Coat
worn and kept fastened.
Recommended when handling
Respiratory Protection Dust Mask or Respirator large quantities or if there is a

potential for dust generation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3,4-Difluorophenylglycine will minimize risks and ensure
the integrity of your experiments.

2.1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
e Log the chemical into your laboratory's inventory system.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[1]

o Ensure the container is tightly closed when not in use.[2]
2.2. Weighing and Preparation of Solutions:

o Perform all manipulations that may generate dust, such as weighing, in a chemical fume
hood or a designated containment area.
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o Use appropriate tools, such as a spatula, for transferring the solid.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
2.3. Experimental Use:

e Handle the compound in a well-ventilated area.

e Avoid direct contact with the skin, eyes, and clothing.

o Keep the container closed when not in use to prevent contamination and exposure.
2.4. Spill and Emergency Procedures:

o Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a labeled container for hazardous waste disposal. Clean the spill
area with a suitable solvent.

o Large Spills: Evacuate the area and alert your laboratory's safety officer.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of 3,4-Difluorophenylglycine and its associated waste is crucial to protect the
environment and comply with regulations.

3.1. Waste Segregation:
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e Solid Waste: Collect unused 3,4-Difluorophenylglycine and any contaminated materials
(e.g., weighing paper, gloves, paper towels) in a designated, clearly labeled hazardous
waste container.[3]

e Liquid Waste: Solutions containing 3,4-Difluorophenylglycine should be collected in a
separate, labeled liquid hazardous waste container. Do not mix with other incompatible
waste streams.

3.2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3,4-Difluorophenyliglycine”.

« Indicate the approximate concentration if it is a solution.
3.3. Storage of Waste:

o Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.

o Keep waste containers securely closed.
3.4. Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor. Do not dispose of
this chemical down the drain or in the regular trash.[3]

Quantitative Data

The following table summarizes the available physical and chemical properties for 3,4-
Difluorophenyiglycine.
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Property Value

Molecular Formula CsH7F2NO2

Molecular Weight 187.14 g/mol

IUPAC Name 2-amino-2-(3,4-difluorophenyl)acetic acid

Source: PubChem CID 2737052

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 3,4-
Difluorophenyiglycine.
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Caption: Workflow for handling 3,4-Difluorophenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-4-difluorophenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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